Cas no 4346-18-3 (Phenyl butyrate)

Phenyl butyrate structure

Product Name:Phenyl butyrate

CAS No:4346-18-3

Molecular Formula:C₁₀H₁₂O₂

Molecular Weight:164.20108

CID:44963

PubChem ID:20354

Phenyl butyrate Properties

Names and Identifiers

- Phenyl butyrate
- phenyl butanoate
- butanoic acid phenyl ester
- Buttersaeure-phenylester
- butyric acid phenyl ester
- Butyryloxy-benzol
- EINECS 224-405-9
- phenyl n-butanoate
- UNII-R9K49A127H
- Butyricacid, phenyl ester (6CI,7CI,8CI)
- EN300-7815962
- R9K49A127H
- AI3-11761
- FT-0635242
- Butyric acid, phenyl ester
- CHEBI:180407
- SCHEMBL62921
- NS00007892
- phenyl ethyl acetate
- AKOS002952627
- Q27288012
- DTXSID30195857
- FEMA NO. 4621
- A826287
- 4346-18-3
- Butanoic acid, phenyl ester
- Butanoic acid, 9CI
- Ph ester
- STL280427
- DTXCID70118348
- DB-051088
- G30608
- +Expand
- InChIKey： IGVPBCZDHMIOJH-UHFFFAOYSA-N
- Inchi： 1S/C10H12O2/c1-2-6-10(11)12-9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3
- SMILES： C(OC1C=CC=CC=1)(=O)CCC

Computed Properties

Exact Mass: 164.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 164.084
Heavy Atom Count: 12
Complexity: 137
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26.3A^2

Experimental Properties

LogP: 2.39210
PSA: 26.30000
Refractive Index: 1.5155 (estimate)
Boiling Point: 225°C (estimate)
Flash Point: 90.3°C
FEMA: 4621 | PHENYL BUTYRATE
Density: 1.0382

Phenyl butyrate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DAEF-50mg	Phenyl butyrate	4346-18-3	95%	50mg	$99.00	2024-05-02
A2B Chem LLC	AG19207-50mg	Phenyl butyrate	4346-18-3	95%	50mg	$69.00	2024-04-20
Aaron	AR00DAMR-50mg	Phenyl butyrate	4346-18-3	95%	50mg	$69.00
Enamine	EN300-7815962-0.1g	phenyl butanoate	4346-18-3	95%	0.1g	$48.0	2024-05-22
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	P3106-200mg	Phenyl Butyrate	4346-18-3	>95.0%(GC)	200mg	¥250.00

Phenyl butyrate Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:4346-18-3)

MR./MRS.:XU NV SHI

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Email:1986399151@qq.com

Phenyl butyrate Related Literature

1. Hydroxy-group participation in ester hydrolysis

Brian Capon,Samuel T. McDowell,William V. Raftery J. Chem. Soc. Perkin Trans. 2 1973 1118
2. Synthesis and proton nuclear magnetic resonance spectra of diastereoisomeric ethyl 3-hydroxy-2-methyl-3-(p-substituted phenyl)butyrates

Aldo Balsamo,Pier Luigi Barili,Paolo Crotti,Maria Ferretti,Bruno Macchia,Franco Macchia J. Chem. Soc. Perkin Trans. 1 1974 2548
3. Synthesis, X-ray structures and NIR chiroptical properties of a series of dinuclear lanthanide(iii) complexes [Ln2{μ-(S- or RS-pba)}4(HBpz3)2]; novel configurational chirality due to non-bonding Ln?O interactions

Md. Abdus Subhan,Takayoshi Suzuki,Akira Fuyuhiro,Sumio Kaizaki Dalton Trans. 2003 3785
4. LI.—The action of the chlorides of propionyl and butyryl on phenol

W. H. Perkin J. Chem. Soc. Trans. 1889 55 546
5. Structure-guided evolution of carbonyl reductase for efficient biosynthesis of ethyl (R)-2-hydroxy-4-phenylbutyrate

Wen Tang,Lulu Chen,Jian Deng,Yuyao Kuang,Chao Chen,Bo Yin,Hualei Wang,Jinping Lin,Dongzhi Wei Catal. Sci. Technol. 2020 10 7512
6. Substituent effects in the mass spectra of some γ- and β-substituted methyl butyrates

Ian Howe,Dudley H. Williams,David G. I. Kingston,Harvey P. Tannenbaum J. Chem. Soc. B 1969 439
7. Efficient and productive asymmetric Michael addition: development of a highly enantioselective quinidine-based organocatalyst for homogeneous recycling via nanofiltration

Weiming Eugene Siew,Celal Ates,Alain Merschaert,Andrew G. Livingston Green Chem. 2013 15 663
8. Synthesis of lipase nano-bio-conjugates as an efficient biocatalyst: characterization and activity–stability studies with potential biocatalytic applications

Kirtikumar Chandulal Badgujar,Takehiko Sasaki,Bhalchandra Mahadeo Bhanage RSC Adv. 2015 5 55238
9. Development of fullerenes and their derivatives as semiconductors in field-effect transistors: exploring the molecular design

Yingshuang Zhang,Imran Murtaza,Hong Meng J. Mater. Chem. C 2018 6 3514
10. A comparison of neighbouring group participation by phenolic and alcoholic hydroxy-groups in ester hydrolysis

B. Capon,S. T. McDowell,W. V. Raftery J. Chem. Soc. D 1971 389

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